BENGHE Foundational & Exploratory

Check Availability & Pricing

Structure and molecular weight of (R)-3-
aminohexan-1-ol HCI

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

(R)-3-Aminohexan-1-ol
Compound Name:

hydrochloride
CAS No.: 68889-63-4
Cat. No.: B3056087

Get Quote

Technical Monograph: (R)-3-Aminohexan-1-ol
Hydrochloride
Structural Analysis, Process Chemistry, and

Application in Chiral Synthesis

Executive Summary

(R)-3-Aminohexan-1-ol hydrochloride (CAS: 68889-63-4) represents a "privileged scaffold"
in modern medicinal chemistry. As a chiral 1,3-amino alcohol, it serves as a critical bifunctional
building block, offering a defined stereocenter that directs the spatial arrangement of
pharmacophores in kinase inhibitors, antiviral agents, and peptidomimetics. This guide dissects
its physicochemical architecture, outlines robust synthetic pathways, and establishes a self-
validating analytical framework for its characterization.
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Structural Identification & Physicochemical

Properties[1][2]

The molecule consists of a six-carbon linear chain with a primary hydroxyl group at the C1

position and a primary amine at the C3 position. The stereocenter at C3 is in the (R)-

configuration, which is often crucial for binding affinity in chiral protein pockets. As a

hydrochloride salt, the amine is protonated, rendering the molecule water-soluble and

chemically stable as a solid.

2.1 Chemical Identity Table[1]

Parameter Specification
IUPAC Name (3R)-3-Aminohexan-1-ol hydrochloride
CAS Number 68889-63-4 (Specific to (R)-HCI salt)

Molecular Formula

CesH1sNO[2][3] - HCI

Molecular Weight

153.65 g/mol

Free Base MW

117.19 g/mol

Chiral Center

C3 (R-configuration)

Appearance White to off-white hygroscopic crystalline solid
- High: Water, Methanol, DMSO; Low: Hexane,
Solubility
Toluene
) ) 108-112 °C (Typical range for homologous HCI
Melting Point

salts)

2.2 Structural Topology (Graphviz)
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Figure 1: 2D Topological Connectivity of (R)-3-Aminohexan-1-ol HCI

Click to download full resolution via product page

Figure 1: 2D Topological Connectivity showing the carbon backbone and the ionic interaction at
the chiral C3 center.

Synthetic Pathways & Process Chemistry

For high-purity applications (drug substance manufacturing), the synthesis must preserve chiral
integrity. Two primary routes are recommended: Chemical Reduction of Beta-Amino Acids
(Route A) for reliability, and Biocatalytic Transamination (Route B) for green scalability.

3.1 Route A: Reduction of (R)-3-Aminohexanoic Acid (Standard
Protocol)

This route utilizes the commercially available (R)-3-aminohexanoic acid (or its ester). The key
challenge is reducing the carboxylic acid/ester to the alcohol without racemizing the alpha-
proton (relative to the amine).

o Step 1: Esterification. (R)-3-aminohexanoic acid is refluxed with SOCI2/MeOH to form the
methyl ester HCI.

e Step 2: Reduction. The ester is reduced using Sodium Borohydride (NaBHa4) in the presence
of an additive (like CaClz or I2) or Lithium Aluminum Hydride (LiAlH4) in THF.

o Expert Note: NaBH4/l2 is often preferred over LiAlH4 on scale due to easier workup and
safety profiles.
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o Step 3: Salt Formation. The free base is treated with anhydrous HCI in dioxane/ether to
precipitate the target salt.

3.2 Route B: Biocatalytic Transamination (Green Route)

This modern approach uses w-transaminases to install the amine chirally from a ketone
precursor (1-hydroxyhexan-3-one).

¢ Mechanism: An (R)-selective transaminase transfers an amino group from an isopropylamine
donor to the ketone substrate.

e Advantage: Avoids heavy metal reductants and yields >99% ee.

3.3 Synthesis Workflow Diagram
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Starting Material:

(R)-3-Aminohexanoic Acid

Step 1: Esterification
(SOCI2, MeOH, Reflux)

Intermediate:
Methyl (R)-3-aminohexanoate HCI

'

Step 2: Chemoselective Reduction
(NaBH4, EtOH/THF)

'

Crude Free Base:
(R)-3-Aminohexan-1-ol

'

Step 3: Salt Formation
(HCl in Dioxane/IPA)

Final Product:

(R)-3-Aminohexan-1-ol HCI
(>98% ee)

Figure 2: Chemical Synthesis Workflow via Amino Acid Reduction

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow from the amino acid precursor to the final
hydrochloride salt.

Analytical Characterization (Self-Validating Protocols)
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To ensure the identity and purity of the compound, the following analytical signatures must be
verified. These protocols act as a "fingerprint” for the molecule.

4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

The H NMR spectrum in D20 or CDsOD is distinct due to the deshielding effects of the
heteroatoms.

. Chemical Shift o .
Position Proton Type Multiplicity Interpretation
(6 ppm)
_ Deshielded by
C1 -CH2-OH 3.60-3.80 Multiplet
Oxygen.
) Deshielded by
C3 -CH-NHs* 3.10-3.30 Multiplet L
cationic Nitrogen.
Bridge between
Cc2 -CHz- 1.70-1.90 Multiplet functional
groups.
_ . Bulk methylene
C4-C5 Alkyl Chain 1.30-1.50 Multiplet
envelope.
) Terminal methyl
C6 -CHs 0.90-0.95 Triplet

group.

Validation Check: If the C3 signal appears upfield (< 2.8 ppm), the amine is likely not
protonated (free base). If the C1 signal is a sharp singlet, check for unreduced ester.

4.2 Chiral HPLC Method (Enantiomeric Excess)

Determining the optical purity is critical.
e Column: Chiralpak AD-H or OD-H (Daicel).
» Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90:10:0.1).

o Detection: UV at 210 nm (low absorption, high concentration required) or Refractive Index
(RI).
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» Derivatization (Optional but Recommended): Reacting with FDAA (Marfey's reagent) or GITC
allows for easier UV detection and separation on C18 columns.

Handling, Stability, & Safety
5.1 Hygroscopicity Management

Amine hydrochloride salts are notoriously hygroscopic.
» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C.

o Handling: Weigh quickly in a low-humidity environment. If the solid turns into a gum, it has
absorbed water; recrystallization from Isopropanol/Ether can restore the solid form.

5.2 Safety Profile (GHS Classifications)

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.[2]

o PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Amino-1-chlorohexan-1-ol | C6H14CINO | CID 22721326 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-Aminohexan-1-ol | C6H15NO | CID 21883780 - PubChem [pubchem.ncbi.nim.nih.gov]

3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

To cite this document: BenchChem. [Structure and molecular weight of (R)-3-aminohexan-1-
ol HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056087/docs#structure-and-molecular-weight-of-r-
3-aminohexan-1-ol-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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